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Compound of Interest

Compound Name: Fmoc-D-Phe(2-F)-OH

Cat. No.: B557953

Technical Data Sheet: Fmoc-D-Phe(2-F)-OH

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical specifications for the compound Fmoc-D-Phe(2-F)-OH,
a derivative of phenylalanine commonly used in peptide synthesis.

Chemical Identity and Properties

Fmoc-D-Phe(2-F)-OH, also known as Fmoc-2-fluoro-D-phenylalanine, is a synthetic amino
acid derivative. The presence of a fluorine atom on the phenyl ring can alter the conformational
properties and metabolic stability of peptides incorporating this moiety. The
fluorenylmethoxycarbonyl (Fmoc) group is a base-labile protecting group for the amine
functionality, essential for solid-phase peptide synthesis.

Quantitative Data Summary

The key physicochemical properties of Fmoc-D-Phe(2-F)-OH are summarized in the table
below. This data is critical for experimental design, including reaction stoichiometry, solution
preparation, and analytical characterization.
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Parameter Value Citations
Molecular Formula C24H20FNQO4 [L1121[31[4115]
Molecular Weight 405.42 g/mol [L][21131[4]16]
CAS Number 198545-46-9 [1][2]14]
Appearance White to off-white solid [1][5]

Methodologies and Visualizations

Detailed experimental protocols for the use of Fmoc-D-Phe(2-F)-OH are specific to the desired
application (e.g., a particular peptide synthesis) and are beyond the scope of this technical data
sheet. Similarly, as a single chemical reagent, it is not associated with a biological signaling

pathway.

The logical relationship of the core data is presented below.

Fmoc-D-Phe(2-F)-OH

is identified by

Molecular Formula;

Molecular Weight:
C24H20FNOa4

CAS Number:
405.42 g/mol

198545-46-9

Click to download full resolution via product page

Caption: Core chemical properties of Fmoc-D-Phe(2-F)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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